Cas no 54584-26-8 (4-ethyl 2-methyl 3,5-dimethyl-1H-pyrrole-2,4-dicarboxylate)

• Product Name: 4-ethyl 2-methyl 3,5-dimethyl-1H-pyrrole-2,4-dicarboxylate
• CAS No: 54584-26-8
• MF: C₁₁H₁₅NO₄
• MW: 225.241103410721
• CID: 3061516
• PubChem ID: 7634466
• Update Time: 2025-05-23

4-ethyl 2-methyl 3,5-dimethyl-1H-pyrrole-2,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 4-ethyl 2-methyl 3,5-dimethyl-1H-pyrrole-2,4-dicarboxylate
• NCGC00333809-01
• CS-0288507
• 54584-26-8
• 4-O-ethyl 2-O-methyl 3,5-dimethyl-1H-pyrrole-2,4-dicarboxylate
• SCHEMBL7258078
• AB01323819-02
• 4-ethyl2-methyl3,5-dimethyl-1h-pyrrole-2,4-dicarboxylate
• AKOS001271425
• Z16503095

• Inchi： 1S/C11H15NO4/c1-5-16-10(13)8-6(2)9(11(14)15-4)12-7(8)3/h12H,5H2,1-4H3
• InChI Key： QSQVYFAWEAJJDN-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=C(C)NC(C(=O)OC)=C1C)=O

Computed Properties

• Exact Mass: 225.10010796Da
• Monoisotopic Mass: 225.10010796Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 68.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids and derivatives

Additional information on 4-ethyl 2-methyl 3,5-dimethyl-1H-pyrrole-2,4-dicarboxylate

Recent Advances in the Study of 4-ethyl 2-methyl 3,5-dimethyl-1H-pyrrole-2,4-dicarboxylate (CAS: 54584-26-8)

The compound 4-ethyl 2-methyl 3,5-dimethyl-1H-pyrrole-2,4-dicarboxylate (CAS: 54584-26-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic pyrrole derivative has shown promising potential in various applications, including drug discovery, material science, and synthetic chemistry. Recent studies have focused on its synthesis, structural characterization, and biological activities, providing new insights into its utility as a building block for more complex molecules.

One of the key advancements in the study of this compound is the development of more efficient synthetic routes. Researchers have optimized the reaction conditions to improve yield and purity, making it more accessible for large-scale production. The compound's unique structural features, including its dicarboxylate groups and ethyl and methyl substituents, make it a versatile intermediate for the synthesis of pharmacologically active molecules. Recent publications have highlighted its role in the construction of novel heterocyclic frameworks with potential therapeutic applications.

In addition to its synthetic utility, 4-ethyl 2-methyl 3,5-dimethyl-1H-pyrrole-2,4-dicarboxylate has been investigated for its biological activities. Preliminary studies suggest that it may exhibit antimicrobial and anti-inflammatory properties, although further research is needed to elucidate its mechanism of action and optimize its efficacy. The compound's ability to interact with biological targets, such as enzymes and receptors, has also been explored, opening new avenues for drug development.

Another area of interest is the compound's potential applications in material science. Its pyrrole core and functional groups make it a candidate for the development of conductive polymers and other advanced materials. Researchers have reported its use in the fabrication of thin films and coatings with unique electronic properties, which could have implications for sensors, optoelectronic devices, and other technologies.

Despite these promising findings, challenges remain in the study of 4-ethyl 2-methyl 3,5-dimethyl-1H-pyrrole-2,4-dicarboxylate. Issues such as stability, solubility, and scalability need to be addressed to fully realize its potential. Future research directions may include the exploration of its derivatives, the development of more robust synthetic methods, and the investigation of its interactions with biological systems at the molecular level.

In conclusion, the recent advancements in the study of 4-ethyl 2-methyl 3,5-dimethyl-1H-pyrrole-2,4-dicarboxylate (CAS: 54584-26-8) highlight its versatility and potential in multiple fields. Continued research efforts are expected to uncover new applications and improve our understanding of this intriguing compound, paving the way for innovative solutions in chemical biology and pharmaceutical sciences.